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Compound of Interest

2H-1-Benzopyran-2-one, 6-amino-
Compound Name: ,
5-nitro-

cat. No.: B1282619

Introduction

This technical guide addresses the spectroscopic characteristics of amino-nitro substituted
coumarins, with a specific focus on the isomeric precursors of 6-amino-5-nitrocoumarin. Due to
the absence of published experimental spectroscopic data for 6-amino-5-nitrocoumarin, this
document provides a comprehensive overview of the available data for the closely related and
synthetically relevant precursors: 6-nitrocoumarin and 6-aminocoumarin. This information
serves as a valuable reference for researchers and professionals in drug development by
offering insights into the expected spectral features and providing established synthetic
methodologies.

Spectroscopic Data of Precursor Molecules

The following tables summarize the available spectroscopic data for 6-nitrocoumarin and 6-
aminocoumarin, key intermediates in the potential synthesis of 6-amino-5-nitrocoumarin.

6-Nitrocoumarin

Table 1: Spectroscopic Data for 6-Nitrocoumarin
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Spectroscopy

Data

1H NMR (DMSO-ds)

5 8.74 (d, J=3Hz, 1H), 8.42 (dd, J=3, 9Hz, 1H),
8.24 (d, J=10Hz, 1H), 7.63 (d, J=9Hz, 1H), 6.70
(d, J=10Hz, 1H)[1]

IR (KBr Pellet)

Characteristic peaks for C=0 (lactone), C=C

(aromatic), and NO:2 stretching.

Mass Spec. (El)

Molecular lon (M*): m/z 191][2]

Molecular Formula

CoHsNO4[2][3]

Molecular Weight 191.14 g/mol [2][3]
Melting Point 185.0-192.0 °C
6-Aminocoumarin

Table 2: Spectroscopic Data for 6-Aminocoumarin

Spectroscopy Data
Data not explicitly detailed in the provided

1H NMR search results. Theoretical calculations for a
related aminocoumarin have been performed.[4]
Data not available in the provided search

B3C NMR
results.
Data not explicitly detailed in the provided

IR search results. Theoretical spectra for a related

aminocoumarin have been generated.[5]

Mass Spec. (GC-MS)

Molecular lon (M*): m/z 161.16[6]

Molecular Formula

CoH7NO2[6]

Molecular Weight

161.16 g/mol [6]

Experimental Protocols
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The synthesis of aminocoumarins typically proceeds through the nitration of a coumarin
precursor followed by the reduction of the nitro group. While a specific protocol for 6-amino-5-
nitrocoumarin is unavailable, the following general procedures for the synthesis of 6-
nitrocoumarin and its subsequent reduction to 6-aminocoumarin are well-established.[7]

Synthesis of 6-Nitrocoumarin
A common method for the synthesis of 6-nitrocoumarin involves the nitration of coumarin.[1]

e Procedure: Coumarin is treated with an excess of fuming nitric acid. The reaction is typically
carried out overnight at room temperature. This process predominantly yields 6-
nitrocoumarin.[1]

Synthesis of 6-Aminocoumarin

The reduction of a nitrocoumarin is a standard method to produce the corresponding
aminocoumarin.[7]

e Procedure: 6-nitrocoumarin is dissolved in a suitable solvent such as dioxane. The reduction
can be achieved using iron powder in the presence of glacial acetic acid and water, followed
by refluxing the mixture for several hours. The resulting aminocoumarin can then be isolated
and purified.[7]

Synthetic and Analytical Workflow

The general pathway for the synthesis and characterization of an aminocoumarin from a
coumarin precursor is illustrated below. This workflow outlines the key synthetic steps and the
analytical technigues used to verify the structure of the intermediates and final product.
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General Workflow for Aminocoumarin Synthesis and Characterization
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Caption: Synthetic and analytical workflow for aminocoumarins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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